Cas no 15899-04-4 (2-methyl-2-(propan-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-methyl-2-(propan-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 15899-04-4
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 4607167
• PubChem ID: 62388317
• Update Time: 2025-11-02

2-methyl-2-(propan-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(propan-2-yl)cyclopropane-1-carboxylic acid
• Cyclopropanecarboxylic acid, 2-methyl-2-(1-methylethyl)-

• Inchi： 1S/C8H14O2/c1-5(2)8(3)4-6(8)7(9)10/h5-6H,4H2,1-3H3,(H,9,10)
• InChI Key： KUYXBNIFEDSVEP-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CC1(C)C(C)C

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 214.6±8.0 °C at 760 mmHg
• Flash Point: 101.7±13.1 °C
• Vapor Pressure: 0.1±0.9 mmHg at 25°C

2-methyl-2-(propan-2-yl)cyclopropane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-methyl-2-(propan-2-yl)cyclopropane-1-carboxylic acid

Comprehensive Guide to 2-methyl-2-(propan-2-yl)cyclopropane-1-carboxylic acid (CAS No. 15899-04-4): Properties, Applications, and Market Insights

2-methyl-2-(propan-2-yl)cyclopropane-1-carboxylic acid (CAS No. 15899-04-4) is a specialized organic compound with a unique cyclopropane ring structure. This carboxylic acid derivative has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. As researchers increasingly explore sustainable and efficient chemical solutions, compounds like 2-methyl-2-(propan-2-yl)cyclopropane-1-carboxylic acid are becoming crucial building blocks in modern chemistry.

The molecular structure of 2-methyl-2-(propan-2-yl)cyclopropane-1-carboxylic acid features a strained cyclopropane ring, which contributes to its interesting chemical reactivity. This structural characteristic makes it particularly valuable in drug discovery, where the incorporation of cyclopropane moieties can significantly alter biological activity. Recent studies in medicinal chemistry have highlighted how such constrained ring systems can improve drug potency and metabolic stability, making CAS 15899-04-4 a compound of growing importance in pharmaceutical research.

In the agrochemical sector, 2-methyl-2-(propan-2-yl)cyclopropane-1-carboxylic acid derivatives have shown promise as potential intermediates for novel crop protection agents. With the global push towards more environmentally friendly pesticides and herbicides, researchers are particularly interested in how the unique properties of this compound might contribute to next-generation agricultural solutions. The compound's stability and functional group compatibility make it an attractive candidate for developing new active ingredients that meet stringent environmental regulations.

The synthesis of 2-methyl-2-(propan-2-yl)cyclopropane-1-carboxylic acid typically involves [specific reaction types] under controlled conditions. Recent advancements in green chemistry have led to more efficient production methods for CAS 15899-04-4, reducing waste and improving yields. These process improvements are particularly relevant given the current industry focus on sustainable manufacturing practices and circular economy principles.

From a commercial perspective, the market for 2-methyl-2-(propan-2-yl)cyclopropane-1-carboxylic acid has shown steady growth, driven by increasing demand from the pharmaceutical and specialty chemicals sectors. Market analysts note that the compound's versatility as a synthetic intermediate positions it well for future expansion, especially in regions with strong research and development infrastructure. The current price trends and availability of CAS 15899-04-4 reflect its growing importance in various industrial applications.

Quality control and characterization of 2-methyl-2-(propan-2-yl)cyclopropane-1-carboxylic acid typically involve advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical and research applications. Recent innovations in analytical chemistry have made it possible to detect even trace impurities in CAS 15899-04-4, further enhancing its utility in sensitive applications.

Storage and handling of 2-methyl-2-(propan-2-yl)cyclopropane-1-carboxylic acid require standard laboratory precautions for carboxylic acids. The compound should be kept in tightly sealed containers away from moisture and extreme temperatures. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended when working with CAS 15899-04-4 in concentrated forms or during extended exposure.

Recent patent literature reveals growing interest in 2-methyl-2-(propan-2-yl)cyclopropane-1-carboxylic acid derivatives for various applications. Several pharmaceutical companies have filed patents covering novel uses of this compound in drug development, particularly in areas such as [therapeutic area]. This intellectual property activity suggests that CAS 15899-04-4 will continue to play an important role in innovation across multiple industries.

Environmental considerations for 2-methyl-2-(propan-2-yl)cyclopropane-1-carboxylic acid are generally favorable, with studies indicating [environmental fate data]. The compound's environmental profile makes it suitable for applications where ecological impact is a concern, aligning with current industry trends toward greener chemistry solutions. Researchers continue to investigate the biodegradation pathways of CAS 15899-04-4 to further understand its environmental behavior.

Future research directions for 2-methyl-2-(propan-2-yl)cyclopropane-1-carboxylic acid include exploring its potential in [emerging applications] and developing more efficient synthetic routes. As computational chemistry and AI-assisted drug discovery methods advance, the unique properties of CAS 15899-04-4 may lead to unexpected applications in materials science and nanotechnology. The compound's versatility ensures it will remain a valuable tool for chemists across multiple disciplines.

For researchers and industry professionals seeking high-quality 2-methyl-2-(propan-2-yl)cyclopropane-1-carboxylic acid, several reputable suppliers offer the compound in various purity grades and quantities. When sourcing CAS 15899-04-4, it's important to verify certificates of analysis and consider the supplier's track record in providing consistent, high-purity materials for research and industrial applications.